Cas no 2287323-46-8 (2-(1,2-Oxazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid)
2-(1,2-Oxazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-6740351
- 2-(1,2-Oxazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid
- 2287323-46-8
- 2-(1,2-oxazol-5-yl)ethan-1-amine; trifluoroacetic acid
-
- Inchi: 1S/C5H8N2O.C2HF3O2/c6-3-1-5-2-4-7-8-5;3-2(4,5)1(6)7/h2,4H,1,3,6H2;(H,6,7)
- InChI Key: YBEFTSKXSDLHFZ-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(F)F.O1C(=CC=N1)CCN
Computed Properties
- Exact Mass: 226.05652664g/mol
- Monoisotopic Mass: 226.05652664g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.4Ų
2-(1,2-Oxazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6740351-1.0g |
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid |
2287323-46-8 | 95.0% | 1.0g |
$1086.0 | 2025-03-13 | |
| Enamine | EN300-6740351-0.25g |
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid |
2287323-46-8 | 95.0% | 0.25g |
$538.0 | 2025-03-13 | |
| Enamine | EN300-6740351-0.1g |
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid |
2287323-46-8 | 95.0% | 0.1g |
$376.0 | 2025-03-13 | |
| Enamine | EN300-6740351-0.05g |
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid |
2287323-46-8 | 95.0% | 0.05g |
$252.0 | 2025-03-13 | |
| Enamine | EN300-6740351-0.5g |
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid |
2287323-46-8 | 95.0% | 0.5g |
$847.0 | 2025-03-13 | |
| Enamine | EN300-6740351-5.0g |
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid |
2287323-46-8 | 95.0% | 5.0g |
$3147.0 | 2025-03-13 | |
| Enamine | EN300-6740351-2.5g |
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid |
2287323-46-8 | 95.0% | 2.5g |
$2127.0 | 2025-03-13 | |
| Enamine | EN300-6740351-10.0g |
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid |
2287323-46-8 | 95.0% | 10.0g |
$4667.0 | 2025-03-13 | |
| 1PlusChem | 1P0286ZF-50mg |
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid |
2287323-46-8 | 95% | 50mg |
$363.00 | 2024-05-24 | |
| 1PlusChem | 1P0286ZF-100mg |
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid |
2287323-46-8 | 95% | 100mg |
$527.00 | 2024-05-24 |
2-(1,2-Oxazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-(1,2-Oxazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid
Professional Introduction of 2-(1,2-Oxazol-5-yl)ethanamine; 2,2,2-Trifluoroacetic Acid
The compound 2-(1,2-Oxazol-5-yl)ethanamine is a unique heterocyclic amine with a fused oxazole ring system. Its structure features an ethanamine backbone attached to the 5-position of an oxazole moiety, making it highly versatile for various chemical and biological applications. This compound has garnered significant attention in recent years due to its potential as a building block in medicinal chemistry and drug discovery.
Paired with 2,2,2-Trifluoroacetic acid (TFA), this combination forms a powerful system that is widely used in analytical chemistry, particularly in the purification and characterization of peptides and small molecules. TFA's strong acidity makes it an effective ion-pairing agent, enhancing the resolution of complex biological samples in reverse-phase chromatography.
Recent studies have highlighted the importance of oxazole derivatives in targeted drug delivery systems. The oxazole ring's aromaticity and flexibility allow for precise molecular interactions, making it an ideal candidate for bioisosteric replacement in lead optimization. This has been particularly useful in the development of PROTAC (Protein-Landscape-Targeting Chimeras) technologies, where heterocyclic amines play a critical role in mediating protein-protein interactions.
Moreover, the combination of 2-(1,2-Oxazol-5-yl)ethanamine with TFA has been explored in solid-phase synthesis protocols. The oxazole moiety's ability to stabilize peptide bonds through hydrogen bonding and π-interactions makes it a valuable component in the construction of cyclic peptides and peptidomimetics. These structures are of great interest in antibody-drug conjugate (ADC) development, where they can serve as linkers or payloads.
Recent advancements in machine learning-aided drug design have further emphasized the utility of this compound. Predictive models have identified oxazole derivatives as potential inhibitors of key cancer-related kinases, such as CDK4/6 (Cyclin-Dependent Kinase 4/6). This has opened new avenues for their use in personalized oncology, where precision medicine relies on the identification of novel therapeutic targets.
Another promising application lies in biological imaging. The trifluoroacetic acid component enhances the solubility and stability of oxazole-based probes, making them ideal candidates for fluorescence imaging and nuclear magnetic resonance (NMR) studies. These properties are particularly valuable in studying protein-ligand interactions and membrane receptor dynamics.
Finally, the combination of 2-(1,2-Oxazol-5-yl)ethanamine with TFA has been investigated in the context of nanomedicine. The oxazole ring's ability to form stable coordination complexes with metal ions has led to its use in designing targeted drug delivery systems. These systems leverage the therapeutic index of nanoparticles to achieve selective accumulation at disease sites, reducing systemic toxicity and improving therapeutic efficacy.
2287323-46-8 (2-(1,2-Oxazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)